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Compound of Interest

Compound Name:
Difluorophosphoric acid

hemihydrate

Cat. No.: B1442727 Get Quote

An In-depth Technical Guide to Difluorophosphoric Acid Hemihydrate

This technical guide provides a comprehensive overview of difluorophosphoric acid
hemihydrate, including its chemical identity, properties, synthesis, and handling procedures,

tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Difluorophosphoric acid hemihydrate is a strong, corrosive acid. It is the hydrated form of

anhydrous difluorophosphoric acid.

Molecular Formula and CAS Number:

There are two primary representations for the molecular formula of difluorophosphoric acid
hemihydrate. The most straightforward is HPO₂F₂·0.5H₂O[1]. An alternative, representing a

dimeric form, is F₄H₄O₅P₂[2][3].

The primary CAS number associated with difluorophosphoric acid, and often used for its

hemihydrate form, is 13779-41-4[1][3][4][5][6]. A specific CAS number for the hemihydrate has

also been noted as 2114322-60-8[7].

Physical and Chemical Properties:
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The following table summarizes the key physical and chemical properties. Note that many of

the experimental values are reported for the anhydrous form, which are expected to be very

similar to the hemihydrate.

Property Value Reference(s)

Appearance
Mobile, colorless to yellow,

strongly fuming liquid.
[4][8]

Molecular Weight
110.99 g/mol (for

HPO₂F₂·0.5H₂O)
[1]

Density 1.583 g/cm³ at 25°C [4][8]

Boiling Point 115.9 °C [3][4]

Melting Point -96.5 °C [4]

Reactivity

Reacts vigorously with water to

form hydrofluoric acid (HF) and

heat. Reacts exothermically

with bases. Corrosive to glass

and most metals.

[8]

Stability
Thermally and hydrolytically

unstable. Moisture sensitive.
[4]

Synthesis and Experimental Protocols
The primary route for the synthesis of difluorophosphoric acid is through the controlled

hydrolysis of phosphoryl fluoride (POF₃)[4][9]. The hemihydrate is formed when the

stoichiometry of water is carefully controlled. Other methods include the reaction of phosphorus

pentoxide with hydrogen fluoride and heating fluorophosphate precursors[5][10].

Generalized Experimental Protocol for Synthesis via Hydrolysis of Phosphoryl Fluoride:

This protocol describes a general method for the synthesis of difluorophosphoric acid. The

precise formation of the hemihydrate requires strict stoichiometric control of the water content.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Difluorophosphoric_acid
https://cameochemicals.noaa.gov/chemical/8547
https://www.strem.com/product/93-1571
https://en.wikipedia.org/wiki/Difluorophosphoric_acid
https://cameochemicals.noaa.gov/chemical/8547
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=6094&ExtHyperLink=1
https://en.wikipedia.org/wiki/Difluorophosphoric_acid
https://en.wikipedia.org/wiki/Difluorophosphoric_acid
https://cameochemicals.noaa.gov/chemical/8547
https://en.wikipedia.org/wiki/Difluorophosphoric_acid
https://en.wikipedia.org/wiki/Difluorophosphoric_acid
https://en.wikipedia.org/wiki/Phosphoryl_fluoride
https://www.benchchem.com/product/b082892
https://patentimages.storage.googleapis.com/40/57/ff/b5aa6d5526b5c3/US2408785.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To synthesize difluorophosphoric acid by the controlled hydrolysis of phosphoryl

fluoride.

Materials:

Phosphoryl fluoride (POF₃) gas

Deionized water

A suitable reaction vessel (e.g., a flask made of a material resistant to HF, such as

polyethylene or a fluoropolymer)

Gas inlet tube

Stirring mechanism

Cooling bath (e.g., ice-water bath)

Procedure:

Setup: The reaction vessel is placed in a cooling bath to manage the exothermic nature of

the reaction. The vessel is equipped with a gas inlet tube and a stirring mechanism.

Reaction: A precise, molar equivalent of deionized water is added to the reaction vessel.

Hydrolysis: Phosphoryl fluoride gas is slowly bubbled through the stirred water. The reaction

is: POF₃ + H₂O → HPO₂F₂ + HF[4]. To obtain the hemihydrate, approximately 0.5 molar

equivalents of water per mole of desired product would be theoretically required, though in

practice, this is achieved by controlling the water available for reaction with the anhydrous

acid.

Monitoring: The reaction progress can be monitored by observing the uptake of the POF₃

gas.

Work-up: Upon completion, the resulting liquid is difluorophosphoric acid, likely in a mixture

with hydrofluoric acid. Further purification may be required depending on the intended

application.
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Safety Precautions: This synthesis must be conducted in a well-ventilated fume hood. All

reactants and products are highly corrosive and toxic. Appropriate personal protective

equipment (PPE), including acid-resistant gloves, lab coat, and full-face protection, must be

worn.

Synthesis Workflow Diagram
The following diagram illustrates the logical workflow for the synthesis of difluorophosphoric

acid.
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Caption: Synthesis workflow for difluorophosphoric acid hemihydrate.

Applications in Research and Development
While specific applications of difluorophosphoric acid hemihydrate in drug development are

not widely documented, its properties are relevant to several areas of chemical research:

Fluorinating Agent: In organic synthesis, it can be used as a source of fluorine to create

fluorinated organic molecules. Fluorination is a common strategy in medicinal chemistry to

enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.

Catalysis: Like other strong acids, it can act as a catalyst in various organic reactions.
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Materials Science: It has applications in the synthesis of novel materials, including

fluoropolymers and nanomaterials, due to its ability to act as a fluorinating agent[5].

Electrochemistry: Difluorophosphates, the salts of difluorophosphoric acid, are of significant

interest in the development of electrolytes for lithium-ion batteries[5].

Safety and Handling
Difluorophosphoric acid is a hazardous substance and must be handled with extreme care.

Hazard Summary:

Corrosivity: Causes severe skin burns and eye damage[8]. It is corrosive to glass, fabrics,

and most metals.

Toxicity: Harmful if swallowed or inhaled.

Reactivity: Reacts violently with water, releasing toxic and corrosive hydrofluoric acid gas. It

also reacts exothermically with bases.

Personal Protective Equipment (PPE):

Hand Protection: Wear acid-resistant gloves (e.g., neoprene or nitrile rubber).

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin and Body Protection: A chemical-resistant apron or lab coat should be worn. In case of

a splash risk, full protective clothing is recommended.

Handling and Storage:

Work in a well-ventilated fume hood.

Store in tightly closed containers made of resistant materials (e.g., fluorinated polymers) in a

cool, dry, and well-ventilated area.

Keep away from incompatible materials such as bases, metals, and water.
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First Aid Measures:

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and give plenty of water to drink.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [difluorophosphoric acid hemihydrate CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1442727#difluorophosphoric-acid-hemihydrate-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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